Cas no 56714-23-9 (Bicyclo[2.2.2]octan-1-ol, acetate)

Bicyclo[2.2.2]octan-1-ol, acetate structure

56714-23-9 structure

Product Name:Bicyclo[2.2.2]octan-1-ol, acetate

CAS No:56714-23-9

MF:C₁₀H₁₈O₃

MW:186.248123645782

CID:348056

PubChem ID:71444568

Update Time:2025-04-19

Bicyclo[2.2.2]octan-1-ol, acetate Chemical and Physical Properties

Names and Identifiers

- Bicyclo[2.2.2]octan-1-ol, acetate
- acetic acid,bicyclo[2.2.2]octan-4-ol
- DTXSID80853334
- Acetic acid--bicyclo[2.2.2]octan-1-ol (1/1)
- 56714-23-9
- Inchi： 1S/C8H14O.C2H4O2/c9-8-4-1-7(2-5-8)3-6-8;1-2(3)4/h7,9H,1-6H2;1H3,(H,3,4)
- InChI Key： WONMVSCOXZFSRH-UHFFFAOYSA-N
- SMILES： OC12CCC(CC1)CC2.OC(C)=O

Computed Properties

Exact Mass: 186.12564
Monoisotopic Mass: 186.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 129
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5Å²

Experimental Properties

PSA: 57.53

Bicyclo[2.2.2]octan-1-ol, acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P01II00-50mg	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	50mg	$359.00	2023-12-16
1PlusChem	1P01II00-100mg	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	100mg	$522.00	2023-12-16
1PlusChem	1P01II00-250mg	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	250mg	$717.00	2023-12-16
1PlusChem	1P01II00-500mg	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	500mg	$1094.00	2023-12-16
1PlusChem	1P01II00-1g	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	1g	$1385.00	2023-12-16
1PlusChem	1P01II00-2.5g	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	2.5g	$2658.00	2023-12-16
1PlusChem	1P01II00-5g	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	5g	$3900.00	2023-12-16
1PlusChem	1P01II00-10g	Bicyclo[2.2.2]octan-1-ol, acetate	56714-23-9	80%	10g	$5755.00	2023-12-16

Bicyclo[2.2.2]octan-1-ol, acetate Related Literature

1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†

Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
2. Fc microparticles can modulate the physical extent and magnitude of complement activity†

David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
3. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
4. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

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